Cas no 105-70-4 (1,3-Diacetin (Technical grade, ~50%))

1,3-Diacetin (Technical grade, ~50%) Properties

Names and Identifiers

• 1,2,3-Propanetriol,1,3-diacetate
• (3-acetyloxy-2-hydroxypropyl) acetate
• 1,3-Diacetin
• 2-hydroxypropane-1,3-diyl diacetate
• 1,3-di-O-acetylglycerol
• AC1L26GW
• AC1Q63A6
• CTK4A4028
• glycerol 1,3-diacetate
• glyceryl 1,3-diacetate
• KST-1B2381
• 1,3-Diacetin (Technical grade, ~50%)
• +Expand

• InChIKey： MPPODKLDCLFLKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O5/c1-5(8)11-3-7(10)4-12-6(2)9/h7,10H,3-4H2,1-2H3
• SMILES： CC(=O)OCC(COC(=O)C)O

Computed Properties

• Exact Mass: 176.06846
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 176.068
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• LogP: -0.52650
• PSA: 72.83
• Refractive Index: 1.4395 (estimate)
• Boiling Point: 227.77°C (rough estimate)
• Flash Point: 100.2°C
• Density: 1.1790